Cas no 877149-10-5 (Methyl 4-bromo-2-chloro-6-methylbenzoate)

• Product Name: Methyl 4-bromo-2-chloro-6-methylbenzoate
• CAS No: 877149-10-5
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD09260942
• CID: 710047
• PubChem ID: 45480505
• Update Time: 2024-10-26

Methyl 4-bromo-2-chloro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-chloro-6-methylbenzoate
• 4-bromo-2-chloro-6-methylbenzoic acid methyl ester
• Benzoic acid,4-bromo-2-chloro-6-methyl-, methyl ester
• 4-Bromo-2-chloro-6-methyl-benzoic acid methyl ester
• KOVCJLYSMXZNDF-UHFFFAOYSA-N
• CL9176
• AM83263
• EN002563
• AK109854
• Z5241
• ST24025352
• 877149-10-5
• DS-4485
• MFCD09260942
• DTXSID90670418
• SY114406
• Methyl 4-bromo-2-chloro-6-methyl-benzoate
• Methyl4-bromo-2-chloro-6-methylbenzoate
• AKOS016009230
• CS-W022846
• SCHEMBL612875

• MDL： MFCD09260942
• Inchi： 1S/C9H8BrClO2/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： KOVCJLYSMXZNDF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(Br)=CC=1Cl)OC

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 308.2±37.0 °C at 760 mmHg
• Flash Point: 140.2±26.5 °C
• Refractive Index: 1.559

Methyl 4-bromo-2-chloro-6-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters